Cas no 1346598-63-7 (N-Phenylpropanamide-d3)

• Product Name: N-Phenylpropanamide-d3
• CAS No: 1346598-63-7
• MF: C₉H₁₁NO
• MW: 152.208227396011
• CID: 1062954
• PubChem ID: 71772190
• Update Time: 2025-04-20

N-Phenylpropanamide-d3 Chemical and Physical Properties

Names and Identifiers

• N-Phenylpropanamide-d3
• N-Phenylpropanamide-
• 3,3,3-trideuterio-N-phenylpropanamide
• 1346598-63-7
• DB-321257
• 2,2,3-trideuterio-N-phenylpropanamide

• Inchi： 1S/C9H11NO/c1-2-9(11)10-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,11)/i1D,2D2
• InChI Key： ZTHRQJQJODGZHV-APAIHEESSA-N
• SMILES： O=C(C([2H])([2H])C[2H])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 152.10300
• Monoisotopic Mass: 152.102894212g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 2.68460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides